Cas no 80427-78-7 (Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester)
![Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester structure](https://www.kuujia.com/scimg/cas/80427-78-7x500.png)
80427-78-7 structure
Product name:Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester
Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester
- methyl 4,7-dihydroxy-1-benzothiophene-2-carboxylate
- DTXSID40511701
- 80427-78-7
-
- Inchi: InChI=1S/C10H8O4S/c1-14-10(13)8-4-5-6(11)2-3-7(12)9(5)15-8/h2-4,11-12H,1H3
- InChI Key: BJECTHVKJMRPDZ-UHFFFAOYSA-N
- SMILES: COC(=O)C1=CC2=C(C=CC(=C2S1)O)O
Computed Properties
- Exact Mass: 224.01432991g/mol
- Monoisotopic Mass: 224.01432991g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 95Ų
Benzo[b]thiophene-2-carboxylic acid, 4,7-dihydroxy-, methyl ester Related Literature
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Gudrun Scholz,Carsten Prinz,Erhard Kemnitz Dalton Trans., 2019,48, 6513-6521
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Shuchen Zhang,Wenfeng Duan,Yanan Xi RSC Adv., 2016,6, 83864-83869
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3. Caper tea
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Andrea Amadei,Nico Sanna,Massimiliano Aschi Chem. Commun., 2008, 3399-3401
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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